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Compound of Interest

Compound Name: 1,1,3-Trichlorobutane

Cat. No.: B076395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1,3-Trichlorobutane is a chlorinated alkane with potential applications as an alkylating agent

in organic synthesis.[1] Its structure presents multiple reactive sites, offering possibilities for the

introduction of a butyl group with varied functionality onto aromatic and other nucleophilic

substrates. This document provides an overview of its potential use in Friedel-Crafts alkylation,

including a representative experimental protocol and relevant data. It is important to note that

while the principles of alkylation are well-established, specific literature on the use of 1,1,3-
trichlorobutane as an alkylating agent is limited. Therefore, the following protocols are

illustrative and based on general procedures for similar halogenated alkanes.

Physicochemical Properties of 1,1,3-Trichlorobutane
A summary of the key physical and chemical properties of 1,1,3-trichlorobutane is provided in

the table below.[1][2][3]
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Property Value

CAS Registry Number 13279-87-3

Molecular Formula C4H7Cl3

Molecular Weight 161.46 g/mol

Boiling Point 152 °C

Density 1.2514 g/cm³ at 25 °C

Canonical SMILES CC(CC(Cl)Cl)Cl

Application in Friedel-Crafts Alkylation
Friedel-Crafts alkylation is a fundamental method for forming carbon-carbon bonds by adding

an alkyl group to an aromatic ring.[4] The reaction is typically catalyzed by a strong Lewis acid,

such as aluminum chloride (AlCl₃), which facilitates the formation of a carbocation electrophile

from an alkyl halide.[5]

Due to the structure of 1,1,3-trichlorobutane, its reaction as an alkylating agent in a Friedel-

Crafts reaction could potentially lead to a mixture of products due to carbocation

rearrangements. The primary carbocation that could form is likely to undergo a hydride shift to

a more stable secondary or tertiary carbocation, which would then act as the electrophile in the

aromatic substitution.[5][6]

Experimental Protocol: Representative Friedel-
Crafts Alkylation of Benzene
This protocol describes a general procedure for the alkylation of benzene with 1,1,3-
trichlorobutane using aluminum chloride as a catalyst.

Materials:

1,1,3-Trichlorobutane

Benzene (anhydrous)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://dl.icdst.org/pdfs/files/9f6802e9ae0b979aec8923d2baddc780.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/16%3A_Chemistry_of_Benzene_-_Electrophilic_Aromatic_Substitution/16.03%3A_Alkylation_and_Acylation_of_Aromatic_Rings_-_The_Friedel-Crafts_Reaction
https://www.benchchem.com/product/b076395?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/16%3A_Chemistry_of_Benzene_-_Electrophilic_Aromatic_Substitution/16.03%3A_Alkylation_and_Acylation_of_Aromatic_Rings_-_The_Friedel-Crafts_Reaction
https://www.reddit.com/r/chemhelp/comments/1h3dvf8/friedelcrafts_alkylation_problem/
https://www.benchchem.com/product/b076395?utm_src=pdf-body
https://www.benchchem.com/product/b076395?utm_src=pdf-body
https://www.benchchem.com/product/b076395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aluminum chloride (anhydrous)

Dichloromethane (anhydrous, as solvent)

Hydrochloric acid (1 M aqueous solution)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Reflux condenser

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a dropping funnel, add anhydrous aluminum chloride (1.2 equivalents) and

anhydrous dichloromethane.

Cool the suspension to 0 °C in an ice bath with continuous stirring.

In the dropping funnel, prepare a solution of 1,1,3-trichlorobutane (1.0 equivalent) in

anhydrous benzene.

Add the solution from the dropping funnel to the stirred suspension of aluminum chloride

slowly over 30 minutes, maintaining the temperature at 0 °C.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux (approximately 40-50 °C) for 2-4 hours. Monitor the reaction progress by

thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to 0 °C and quench the reaction by the slow

addition of 1 M hydrochloric acid.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1 M hydrochloric acid, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by fractional distillation or column chromatography to

isolate the desired alkylated benzene derivatives.

Safety Precautions:

All manipulations should be carried out in a well-ventilated fume hood.

Anhydrous reagents and solvents are crucial for the success of the reaction.

Aluminum chloride is corrosive and reacts violently with water. Handle with care.

Benzene is a known carcinogen and should be handled with appropriate personal protective

equipment.

Hypothetical Reaction Data
The following table summarizes the hypothetical quantitative data for the Friedel-Crafts

alkylation of benzene with 1,1,3-trichlorobutane.
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Reactant/Prod
uct

Molecular
Formula

Molar Mass (
g/mol )

Molar
Equivalents

Theoretical
Yield (g)

1,1,3-

Trichlorobutane
C4H7Cl3 161.46 1.0 -

Benzene C6H6 78.11 Excess -

Aluminum

Chloride
AlCl3 133.34 1.2 -

Alkylated

Benzene
C10H13Cl2 (Variable) -

(Dependent on

product)

Visualizing the Workflow
The following diagram illustrates the general workflow for the Friedel-Crafts alkylation using

1,1,3-trichlorobutane.

1,1,3-Trichlorobutane
Benzene

Reaction Mixture
(0°C to Reflux)

AlCl3
in Dichloromethane

Quench
(1M HCl)

Aqueous Workup
(Separation & Washing)

Purification
(Distillation/Chromatography) Alkylated Product(s)

Click to download full resolution via product page

General workflow for Friedel-Crafts alkylation.

Potential Signaling Pathway Interaction
(Hypothetical)
Should the synthesized alkylated compounds be evaluated for biological activity, a potential

area of investigation could be their interaction with cellular signaling pathways. For instance,

novel small molecules are often screened for their effects on pathways implicated in disease,
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such as cancer. The diagram below illustrates a simplified, hypothetical signaling cascade that

could be a target for such screening.
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Hypothetical inhibition of a signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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